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Compound of Interest

Compound Name: Trixylyl phosphate

Cat. No.: B3425093

For Researchers, Scientists, and Drug Development Professionals
Introduction

Trixylyl phosphate (TXP), a complex mixture of triaryl phosphate esters, has been widely
used as a flame retardant and plasticizer. However, growing concerns over its potential health
effects have led to increased scrutiny of its toxicological profile. This technical guide provides
an in-depth overview of the reproductive toxicity of TXP, drawing from key regulatory
assessments and scientific studies. The information is presented to support researchers,
scientists, and drug development professionals in understanding the potential reproductive
hazards associated with this compound. Trixylyl phosphate is classified as a substance of
Unknown or Variable composition, Complex reaction products, or Biological materials (UVCB),
containing over 50 different constituents, which adds complexity to its toxicological
assessment.[1]

Regulatory Classification and Hazard Identification

Trixylyl phosphate is formally classified by multiple regulatory bodies as a reproductive
toxicant. In the European Union and by Safe Work Australia, TXP is categorized as
Reproductive toxicity — Category 1B, with the hazard statement H360F (May damage fertility).
[1][2][3][4] This classification indicates that TXP is presumed to be a human reproductive
toxicant based on findings from animal studies.
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Core Reproductive Toxicity Studies: An Overview

The primary study evaluating the reproductive toxicity of TXP is a combined repeated dose
toxicity study with the reproduction/developmental toxicity screening test, conducted according
to the Organisation for Economic Co-operation and Development (OECD) Test Guideline 422.
[2] This study provides the most comprehensive data on the effects of TXP on mammalian
reproductive function.

Experimental Protocol: OECD Test Guideline 422

The OECD TG 422 is designed to provide initial information on the potential reproductive and
developmental effects of a substance. A generalized workflow for this study is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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